Cas no 37136-84-8 (1-Bromo-2-(3-bromopropoxy)benzene)

• Product Name: 1-Bromo-2-(3-bromopropoxy)benzene
• CAS No: 37136-84-8
• MF: C₉H₁₀Br₂O
• MW: 293.98310136795
• CID: 318350
• PubChem ID: 334092
• Update Time: 2025-04-19

1-Bromo-2-(3-bromopropoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(3-bromopropoxy)benzene
• 1-(3-Bromopropoxy)-2-bromobenzene
• Benzene,1-bromo-2-(3-bromopropoxy)-
• A874177
• 2-bromophenyl 3-bromopropyl ether
• 3-(o-bromophenoxy)propyl bromide
• 37136-84-8
• NSC338426
• BS-22621
• AC-31807
• CS-0206397
• 1-3-Bromopropoxy)-2-bromobenzene
• AM86911
• NSC-338426
• XREHAMWVAOBJBV-UHFFFAOYSA-N
• AKOS005363309
• SCHEMBL4213692
• DTXSID80318998
• MFCD02030868
• CS1173

• MDL： MFCD02030868
• Inchi： 1S/C9H10Br2O/c10-6-3-7-12-9-5-2-1-4-8(9)11/h1-2,4-5H,3,6-7H2
• InChI Key： XREHAMWVAOBJBV-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=CC=CC=1Br

Computed Properties

• Exact Mass: 291.91000
• Monoisotopic Mass: 291.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Not available
• Boiling Point: 110-115 °C (2 mmHg)
• PSA: 9.23000
• LogP: 3.61290
• Solubility: Not available

1-Bromo-2-(3-bromopropoxy)benzene Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R22